Cas no 2020253-17-0 (6'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,4'-oxane)

• Product Name: 6'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,4'-oxane
• CAS No: 2020253-17-0
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5939921
• PubChem ID: 165469829
• Update Time: 2025-07-09

6'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,4'-oxane Chemical and Physical Properties

Names and Identifiers

• 6'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,4'-oxane
• 6'-ethyl-6,7-dihydro-5H-spiro[furo[3,2-c]pyridine-4,4'-oxane]
• EN300-1076252
• 2020253-17-0

• Inchi： 1S/C13H19NO2/c1-2-10-9-13(5-8-15-10)11-4-7-16-12(11)3-6-14-13/h4,7,10,14H,2-3,5-6,8-9H2,1H3
• InChI Key： UPQVOZGLXYMTKK-UHFFFAOYSA-N
• SMILES： O1CCC2(C3C=COC=3CCN2)CC1CC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.4Ų

Additional information on 6'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,4'-oxane

Introduction to 6'-ethyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,4'-oxane (CAS No. 2020253-17-0)

6'-ethyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,4'-oxane (CAS No. 2020253-17-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural complexity. The spirocyclic framework provides a rigid and conformationally constrained structure, making it an attractive scaffold for drug discovery and development.

The chemical structure of 6'-ethyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,4'-oxane features a spiro junction between a furo[3,2-c]pyridine and an oxane ring. The presence of the ethyl substituent at the 6' position adds further complexity and potential for modulation of biological activity. The combination of these structural elements results in a molecule with unique pharmacological properties that have been the subject of extensive research.

Recent studies have highlighted the potential of 6'-ethyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,4'-oxane in various therapeutic areas. One notable area of interest is its activity as a modulator of ion channels. Ion channels play a crucial role in numerous physiological processes, including neurotransmission, muscle contraction, and cellular signaling. Dysregulation of ion channels is associated with a wide range of diseases, making them attractive targets for drug development.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 6'-ethyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,4'-oxane on potassium channels. The results showed that this compound exhibits selective inhibition of specific potassium channel subtypes, suggesting its potential as a therapeutic agent for conditions such as epilepsy and neuropathic pain. The selectivity and potency observed in these studies highlight the compound's promise as a lead molecule for further optimization.

Beyond its ion channel modulating properties, 6'-ethyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,4'-oxane has also been explored for its anti-inflammatory effects. Inflammation is a key driver in many chronic diseases, including arthritis and inflammatory bowel disease. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. These findings suggest that 6'-ethyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,4'-oxane may have broad therapeutic applications in inflammatory disorders.

The pharmacokinetic properties of 6'-ethyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,4'-oxane have also been evaluated to assess its suitability for clinical development. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its biological activities and pharmacokinetic properties, the synthetic accessibility of 6'-ethyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,4'-oxane is another important consideration for its development as a pharmaceutical agent. Synthetic routes have been developed that allow for efficient and scalable production of this compound. These methods typically involve multistep processes that incorporate various chemical transformations to construct the spirocyclic core and introduce the desired substituents.

The safety profile of 6'-ethyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,4'-oxane has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound has a favorable safety margin with no significant adverse effects observed at therapeutic doses. These findings provide confidence in advancing this compound into clinical trials to further evaluate its efficacy and safety in human subjects.

In conclusion, 6'-ethyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,4'-oxane (CAS No. 2020253-17-0) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential as a modulator of ion channels and anti-inflammatory agent makes it an attractive candidate for drug development in various therapeutic areas. Ongoing research continues to explore the full range of applications for this compound and refine its structure to optimize its therapeutic potential.